Cas no 65004-51-5 (methyl N-(4,6-dichloropyrimidin-2-yl)carbamate)

• Product Name: methyl N-(4,6-dichloropyrimidin-2-yl)carbamate
• CAS No: 65004-51-5
• MF: C₆H₅Cl₂N₃O₂
• MW: 222.028798818588
• CID: 4103983
• Update Time: 2025-05-21

methyl N-(4,6-dichloropyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4,6-dichloro-2-pyrimidinyl)-, methyl ester
• Carbamic acid, (4,6-dichloro-2-pyrimidinyl)-, methyl ester (9CI)
• methyl N-(4,6-dichloropyrimidin-2-yl)carbamate

• Inchi： 1S/C6H5Cl2N3O2/c1-13-6(12)11-5-9-3(7)2-4(8)10-5/h2H,1H3,(H,9,10,11,12)
• InChI Key： IDJZBHLAZHBQRI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=NC(Cl)=CC(Cl)=N1

Additional information on methyl N-(4,6-dichloropyrimidin-2-yl)carbamate

Methyl N-(4,6-Dichloropyrimidin-2-Yl)Carbamate: A Comprehensive Overview

Methyl N-(4,6-dichloropyrimidin-2-yl)carbamate, identified by the CAS number 65004-51-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrimidine ring with a carbamate group. The pyrimidine ring, substituted with two chlorine atoms at the 4 and 6 positions, imparts distinct electronic and steric properties to the molecule. The carbamate group further enhances the compound's reactivity and functional versatility.

The synthesis of methyl N-(4,6-dichloropyrimidin-2-yl)carbamate typically involves multi-step reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach not only enhances efficiency but also aligns with the growing demand for sustainable chemical processes.

In terms of applications, methyl N-(4,6-dichloropyrimidin-2-yl)carbamate has shown promise in various industries. In agriculture, it has been investigated as a potential herbicide due to its ability to inhibit specific enzymatic pathways in plants. Field trials have demonstrated its effectiveness in controlling weeds without significant adverse effects on crop plants. This makes it a candidate for eco-friendly pest management solutions.

Beyond agriculture, this compound has also found applications in pharmaceutical research. Its structural similarity to certain bioactive molecules makes it a valuable intermediate in drug discovery programs. For example, studies have explored its role as a precursor in the synthesis of antiviral agents and anticancer drugs. The compound's ability to modulate cellular signaling pathways has been a focal point of recent investigations.

The stability and reactivity of methyl N-(4,6-dichloropyrimidin-2-yl)carbamate under various conditions have been extensively studied. Researchers have reported that the compound exhibits good thermal stability up to 180°C, making it suitable for high-temperature industrial processes. Additionally, its reactivity towards nucleophilic substitution reactions has been leveraged in the development of novel polymer materials with tailored properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and bonding characteristics of this compound. Density functional theory (DFT) calculations have revealed that the presence of chlorine substituents significantly alters the electron distribution within the pyrimidine ring, enhancing its electrophilic nature. This understanding has facilitated the design of more efficient synthetic routes and improved product performance.

In conclusion, methyl N-(4,6-dichloropyrimidin-2-yl)carbamate (CAS No: 65004-51-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow further.